Cas no 85290-77-3 (Ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate)

Ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate structure
85290-77-3 structure
Product Name:Ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate
CAS No:85290-77-3
MF:C8H12N2O2
MW:168.193081855774
MDL:MFCD12180245
CID:822812
PubChem ID:13031732
Update Time:2024-10-26

Ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate
    • 1,5-dimethyl-1H-Pyrazole-4-carboxylic acid ethyl ester
    • ethyl 1,5-dimethylpyrazole-4-carboxylate
    • PubChem23653
    • 1H-Pyrazole-4-carboxylic acid, 1,5-dimethyl-, ethyl ester
    • AB65383
    • DA-16757
    • DTXSID30515758
    • 85290-77-3
    • CS-0061549
    • ethyl1,5-dimethyl-1H-pyrazole-4-carboxylate
    • AKOS009166359
    • F51445
    • SCHEMBL8573566
    • MFCD12180245
    • AS-48576
    • MDL： MFCD12180245
    • Inchi： 1S/C8H12N2O2/c1-4-12-8(11)7-5-9-10(3)6(7)2/h5H,4H2,1-3H3
    • InChI Key： BUPSXJWSGYSVFL-UHFFFAOYSA-N
    • SMILES： O=C(C1=C(C)N(C)N=C1)OCC

Computed Properties

  • Exact Mass: 168.089877630g/mol
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1
  • XLogP3: 0.9

Ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate Pricemore >>

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Ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate Production Method

Production Method 1

57905-32-5 57905-32-5
85290-77-3 85290-77-3
Reaction Conditions
1.1 Solvents: Ethanol ;  24 h, rt
Reference
New reactivity of nitropyrimidinone: ring transformation and N-C transfer reactions
Nishiwaki, Nagatoshi; Matsushima, Kazuo; Chatani, Miki; Tamura, Mina; Ariga, Masahiro, Synlett, 2004, (4), 703-707

Production Method 2

34605-61-3 34605-61-3
85290-77-3 85290-77-3
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Sulfuric acid
Reference
Systemic fungicides. The synthesis of certain pyrazole analogs of carboxin
Huppatz, John L., Australian Journal of Chemistry, 1983, 36(1), 135-47

Production Method 3

141-97-9 141-97-9
4637-24-5 4637-24-5
85290-77-3 85290-77-3
85290-76-2 85290-76-2
Reaction Conditions
1.1 Solvents: 2,2,2-Trifluoroethanol ;  0 °C; 10 min, rt
Reference
Catalyst-free one-pot synthesis of 1,4,5-trisubstituted pyrazoles in 2,2,2-trifluoroethanol
Alinezhad, Heshmatollah; Tajbakhsh, Mahmood; Zare, Mahboobeh, Journal of Fluorine Chemistry, 2011, 132(11), 995-1000

Production Method 4

66975-53-9 66975-53-9
49836-24-0 49836-24-0
85290-77-3 85290-77-3
85290-76-2 85290-76-2
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  1 - 10 h, -20 °C
Reference
Toward Continuous-Flow Synthesis of Biologically Interesting Pyrazole Derivatives
Das, Amrita; Ishitani, Haruro; Kobayashi, Shu, Advanced Synthesis & Catalysis, 2019, 361(22), 5127-5132

Production Method 5

51145-57-4 51145-57-4
85290-77-3 85290-77-3
85290-76-2 85290-76-2
Reaction Conditions
1.1 Solvents: Methanol
Reference
Reaction of 2-dimethylaminomethylene-1,3-diones with dinucleophiles. VI. Synthesis of ethyl or methyl 1,5-disubstituted 1H-pyrazole-4-carboxylates
Menozzi, Giulia; Mosti, Luisa; Schenone, Pietro, Journal of Heterocyclic Chemistry, 1987, 24(6), 1669-75

Ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate Raw materials

Ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate Preparation Products

Ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate Related Literature

85290-77-3 (Ethyl 1,5-dimethyl-1H-pyrazole-4-carboxylate) Related Products

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